Cas no 10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide)
10366-85-5 structure
Product Name:N,n-diethyl-3-(trifluoromethyl)benzamide
CAS No:10366-85-5
MF:C12H14F3NO
MW:245.240873813629
CID:1142297
PubChem ID:11831683
Update Time:2025-04-20
N,n-diethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N,n-diethyl-3-(trifluoromethyl)benzamide
- AKOS008930067
- N,N-diethyl-3-trifluromethyl-benzamide
- N,N-diethyl-3-trifluoromethylbenzamide
- Benzamide, N,N-diethyl-3-(trifluoromethyl)-
- 3-Trifluormethyl-benzoesaeure-N,N-diethylamid
- AGN-PC-00H2B4
- 3-trifluoromethyl-N,N-diethylbenzamide
- SureCN4245460
- CTK0D8411
- AKOS008930067; N,N-diethyl-3-trifluromethyl-benzamide; N,N-diethyl-3-trifluoromethylbenzamide; Benzamide, N,N-diethyl-3-(trifluoromethyl)-; 3-Trifluormethyl-benzoesaeure-N,N-diethylamid; AGN-PC-00H2B4; 3-trifluoromethyl-N,N-diethylbenzamide; SureCN4245460; CTK0D8411;
- 10366-85-5
- DTXSID70474158
- Benzamide, 3-trifluoromethyl-N,N-diethyl-
- SCHEMBL4245460
-
- Inchi: 1S/C12H14F3NO/c1-3-16(4-2)11(17)9-6-5-7-10(8-9)12(13,14)15/h5-8H,3-4H2,1-2H3
- InChI Key: MSFWJWHVBDTGRO-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(N(CC)CC)=O)(F)F
Computed Properties
- Exact Mass: 245.10282
- Monoisotopic Mass: 245.10274856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
N,n-diethyl-3-(trifluoromethyl)benzamide Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide) Related Products
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